Cas no 2229415-95-4 (1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229415-95-4
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6282682
• PubChem ID: 165670277
• Update Time: 2025-07-19

1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde
• 2229415-95-4
• EN300-1740925

• Inchi： 1S/C10H12O2/c1-7-5-9(8(2)12-7)10(6-11)3-4-10/h5-6H,3-4H2,1-2H3
• InChI Key： FYBOYPZTJGOCNH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C1(C=O)CC1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2Ų

Additional information on 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde

Research Brief on 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde (CAS: 2229415-95-4)

1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde (CAS: 2229415-95-4) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique furan and cyclopropane moieties, has shown promising potential in various pharmaceutical applications, particularly in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential therapeutic uses, making it a subject of significant scientific interest.

The synthesis of 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde involves multi-step organic reactions, with a focus on achieving high yield and purity. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the compound. The presence of the cyclopropane ring and the furan group in its structure is believed to contribute to its unique chemical properties, including stability and reactivity, which are critical for its potential applications in medicinal chemistry.

Recent pharmacological studies have investigated the biological activity of 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde, particularly its interaction with various biological targets. Preliminary findings suggest that this compound exhibits moderate inhibitory effects on certain enzymes and receptors, which could be leveraged for the development of new therapeutic agents. For instance, its potential as an anti-inflammatory or anticancer agent is currently under exploration, with in vitro and in vivo studies providing promising results.

In addition to its biological activity, the compound's physicochemical properties, such as solubility and lipophilicity, have been characterized to assess its drug-likeness. These properties are crucial for determining its bioavailability and pharmacokinetic profile, which are essential factors in drug development. Computational modeling and molecular docking studies have also been conducted to predict its binding affinity with target proteins, further elucidating its mechanism of action.

Despite the promising findings, further research is needed to fully understand the therapeutic potential and safety profile of 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde. Ongoing studies are focused on optimizing its synthesis, improving its biological activity, and evaluating its toxicity in preclinical models. The compound's unique structure and properties position it as a valuable candidate for future drug discovery efforts, particularly in areas such as oncology and inflammation.

In conclusion, 1-(2,5-dimethylfuran-3-yl)cyclopropane-1-carbaldehyde (CAS: 2229415-95-4) represents an exciting area of research in chemical biology and medicinal chemistry. Its distinctive chemical structure, combined with its promising biological activity, makes it a compound of significant interest for further investigation. As research progresses, this compound may pave the way for the development of novel therapeutic agents with potential applications in various disease areas.